Cas no 59397-14-7 (1-(2-THIENYL)CYCLOPENTANECARBONITRILE)

• Product Name: 1-(2-THIENYL)CYCLOPENTANECARBONITRILE
• CAS No: 59397-14-7
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• MDL: MFCD16779637
• CID: 4655608
• PubChem ID: 62500871
• Update Time: 2025-06-12

1-(2-THIENYL)CYCLOPENTANECARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 1-(2-thienyl)cyclopentanecarbonitrile
• 1-(thiophen-2-yl)cyclopentanecarbonitrile
• 1-(2-THIENYL)CYCLOPENTANECARBONITRILE

• MDL： MFCD16779637
• Inchi： 1S/C10H11NS/c11-8-10(5-1-2-6-10)9-4-3-7-12-9/h3-4,7H,1-2,5-6H2
• InChI Key： MAQLQBVPHNMFPQ-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C#N)CCCC1

Additional information on 1-(2-THIENYL)CYCLOPENTANECARBONITRILE

Introduction to 1-(2-thienyl)cyclopentancarbonitrile (CAS No. 59397-14-7)

1-(2-thienyl)cyclopentancarbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 59397-14-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic molecule, featuring a thienyl substituent attached to a cyclopentane ring with a terminal carbonitrile group, has garnered attention due to its unique structural and functional properties. The compound's molecular structure positions it as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents and agrochemicals.

The thienyl moiety, a five-membered aromatic ring containing sulfur, imparts distinct electronic and steric characteristics to the molecule. This feature makes 1-(2-thienyl)cyclopentancarbonitrile a versatile building block for designing molecules with tailored biological activities. The carbonitrile group, on the other hand, introduces polarity and reactivity that can be exploited in various chemical transformations, including nucleophilic additions and condensation reactions. Together, these structural elements contribute to the compound's potential utility in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in thiophene-based compounds due to their prevalence in natural products and their demonstrated biological efficacy. For instance, derivatives of thiophene have shown promise as antiviral, anti-inflammatory, and anticancer agents. The incorporation of a cyclopentane ring into these structures can further modulate the pharmacokinetic properties of the resulting compounds, potentially enhancing their bioavailability and target specificity. This combination of features has made 1-(2-thienyl)cyclopentancarbonitrile a subject of interest for medicinal chemists seeking to develop new therapeutic interventions.

One of the most compelling aspects of 1-(2-thienyl)cyclopentancarbonitrile is its role as a precursor in the synthesis of more complex scaffolds. Researchers have leveraged this compound to construct novel heterocyclic systems with enhanced binding affinities and selectivity for biological targets. For example, studies have demonstrated that derivatives of this molecule can interact with enzymes and receptors involved in metabolic pathways relevant to diseases such as diabetes and cardiovascular disorders. The ability to fine-tune the electronic properties of the thienyl and carbonitrile groups allows for the creation of molecules with optimized pharmacological profiles.

The synthetic utility of 1-(2-thienyl)cyclopentancarbonitrile extends beyond pharmaceutical applications. In agrochemical research, this compound has been explored as a precursor for developing new pesticides and herbicides. Its structural motifs are reminiscent of known bioactive molecules that disrupt essential biological processes in pests, making it a promising candidate for further investigation. Additionally, the compound's stability under various reaction conditions makes it a reliable choice for synthetic chemists working on multi-step syntheses.

Advances in computational chemistry have further accelerated the exploration of 1-(2-thienyl)cyclopentancarbonitrile's potential. Molecular modeling studies have provided insights into how modifications to its structure can influence its interactions with biological targets. These virtual experiments allow researchers to predict the efficacy of new derivatives before conducting costly wet-lab experiments, significantly speeding up the drug discovery process. The integration of machine learning algorithms has further enhanced this capability by enabling rapid screening of large libraries of potential analogs.

Recent experimental work has also highlighted the compound's role in material science applications. The unique electronic properties of thiophene-based compounds make them attractive for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. By incorporating 1-(2-thienyl)cyclopentancarbonitrile into these materials, scientists have been able to improve device performance through better charge transport and light emission characteristics. This interdisciplinary approach underscores the broad utility of this versatile molecule.

The future prospects for 1-(2-thienyl)cyclopentancarbonitrile are promising, with ongoing research aimed at uncovering new synthetic pathways and expanding its applications. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel therapeutics and advanced materials based on this core structure. As our understanding of molecular interactions continues to evolve, compounds like 1-(2-thienyl)cyclopentancarbonitrile will undoubtedly play a crucial role in shaping the future of chemical biology and drug development.